Cas no 1448056-69-6 (N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide)

• Product Name: N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
• CAS No: 1448056-69-6
• MF: C₁₈H₁₅N₇O
• MW: 345.358001947403
• CID: 6595909
• PubChem ID: 71805414
• Update Time: 2025-07-15

N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
• N-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
• F6431-0220
• N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
• N-(6-imidazol-1-ylpyrimidin-4-yl)-2-methyl-5-phenylpyrazole-3-carboxamide
• 1448056-69-6
• AKOS024557851

• Inchi： 1S/C18H15N7O/c1-24-15(9-14(23-24)13-5-3-2-4-6-13)18(26)22-16-10-17(21-11-20-16)25-8-7-19-12-25/h2-12H,1H3,(H,20,21,22,26)
• InChI Key： GDYHURYIYBLEHF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC=CC=2)=NN1C)NC1C=C(N=CN=1)N1C=NC=C1

Computed Properties

• Exact Mass: 345.13380813g/mol
• Monoisotopic Mass: 345.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.5Ų

Additional information on N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide

Introduction to N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide (CAS No. 1448056-69-6)

N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1448056-69-6, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a combination of pyrimidine, imidazole, and pyrazole rings, suggests potential biological activities that are worth investigating.

The compound's structure is highly intricate, featuring multiple heterocyclic moieties that contribute to its chemical diversity. The presence of a N-6-(1H-imidazol-1-yl)pyrimidin-4-yl substituent indicates a possible interaction with biological targets such as enzymes and receptors. This feature is particularly intriguing for medicinal chemists who are constantly seeking novel molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various therapeutic targets. The pyrazole core of this compound is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a phenyl group at the 3-position further enhances its pharmacological potential by increasing lipophilicity and improving oral bioavailability.

The carboxamide functional group at the 5-position of the pyrazole ring adds another layer of complexity to the molecule. Carboxamides are well-known for their ability to form hydrogen bonds, which can be crucial for stabilizing interactions with biological targets. This feature makes N-6-(1H-imidazol-1-yl)pyrimidin-4-yl-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide a compelling candidate for further structural optimization.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are known to exhibit a broad spectrum of biological activities due to their ability to mimic natural products and interact with various biological systems. The combination of pyrimidine, imidazole, and pyrazole rings in this compound suggests that it may have multiple points of interaction with biological targets, potentially leading to synergistic effects.

The pharmacokinetic properties of N-6-(1H-imidazol-1-yll)pyrimidin--4--y--l--methyl--3--phenyl--lH-pyrazole--5-carboxamide are also an important consideration in its development as a drug candidate. The presence of lipophilic groups such as the phenyl ring suggests that this compound may have good oral bioavailability. Additionally, the carboxamide group can be modified to improve solubility and metabolic stability, which are critical factors for drug efficacy and safety.

In vitro studies have shown that similar compounds containing the pyrazole scaffold can exhibit potent activity against various enzymes and receptors. For instance, derivatives of pyrazole have been found to inhibit kinases, which are key targets in cancer therapy. The imidazole moiety in N--6-(lH-imidazol-l-yll)pyrimidin--4-yll-l-methyl--3--phenyll-lH-pyrazole--5-carboxamide may also contribute to its inhibitory activity by interacting with specific binding sites on target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure compounds, which are often required for pharmaceutical applications.

Once synthesized, N--6-(lH-imidazol-l-yll)pyrimidin--4-yll-l-methyl--3--phenyll-lH-pyrazole--5-carboxamide can be subjected to rigorous biological testing to evaluate its efficacy and safety profile. High-throughput screening (HTS) techniques can be used to identify potential therapeutic applications by testing the compound against a wide range of biological targets. Additionally, computational modeling can help predict binding interactions and optimize lead structures before experimental validation.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. N--6-(lH-imidazol-l-yll)pyrimidin--4-yll-l-methyl--3--phenyll-lH-pyrazole--5-carboxamide represents an exciting opportunity for researchers to explore novel therapeutic interventions. Its unique structure and potential biological activities make it a valuable asset in the quest for new treatments for various diseases.